7-Methyl-1H-pyrrolo[3,2-B]pyridine

• IUPAC Name: 7-methyl-1H-pyrrolo[3,2-b]pyridine
• InChI: InChI=1S/C8H8N2/c1-6-2-4-9-7-3-5-10-8(6)7/h2-5,10H,1H3
• InChI Key: HMXZIJABHDJYQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC=C1)C=CN2
• Molecular Formula: C8H8N2
• Molecular Weight: 132.16 g/mol
• CAS No.: 357263-42-4

Description

7-Methyl-1H-pyrrolo[3,2-B]pyridine is a heterocyclic compound. It is a derivative of 1H-pyrrolo[2,3-b]pyridine, which has been reported to have potent activities against FGFR1, 2, and 3. This suggests that this compound may also have potential biological activities.

Scientific Research Applications

Chemical Synthesis

7-Methyl-1H-pyrrolo[3,2-B]pyridine and its derivatives are actively involved in chemical synthesis. This compound serves as a building block in the synthesis of various chemically complex molecules. Goto et al. (1991) demonstrated its use in creating 7-substituted 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones, a reaction involving nucleophiles under acidic or basic conditions, leading to the creation of 7-methylene derivatives and fused tricyclic derivatives (Goto et al., 1991).

Pharmacological Research

In pharmacological research, derivatives of this compound have been explored for their potential as enzyme inhibitors. Liu et al. (2016) reported the design and synthesis of novel 1H-pyrrolo[2,3-b]pyridine derivatives, evaluating their effectiveness against c-Met and ALK enzymes, indicating their potential in drug development (Liu et al., 2016).

Functionalization and Molecular Structure Studies

The functionalization of this compound is a key area of research, as demonstrated by Minakata et al. (1992) who achieved selective functionalization at the 6-position through a Reissert-Henze type reaction. This process is crucial for creating structurally diverse molecules (Minakata et al., 1992). Additionally, studies like those by Cox and Sankar (1980) provide insight into the molecular structure and characteristics of this compound through NMR spectroscopy, enhancing our understanding of its physical and chemical properties (Cox & Sankar, 1980).

Agrochemical and Functional Material Applications

Research by Minakata et al. (1992) also highlights the potential of 1H-pyrrolo[2,3-b]pyridine derivatives in agrochemicals and functional materials. They introduced various amino groups to create multidentate agents, which showed high fungicidal activity, indicating their utility in agriculture and material sciences (Minakata et al., 1992)

Mechanism of Action

Target of Action

The primary target of 7-Methyl-1H-pyrrolo[3,2-B]pyridine is the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptor tyrosine kinases involved in a variety of cellular processes, including cell proliferation, differentiation, and migration .

Mode of Action

This compound interacts with FGFRs, inhibiting their activity . This inhibition likely occurs through the prevention of receptor dimerization and autophosphorylation, which are critical steps in the activation of FGFR signaling pathways .

Biochemical Pathways

The inhibition of FGFRs by this compound affects several downstream signaling pathways, including the RAS-MEK-ERK, PLCγ, and PI3K-Akt pathways . These pathways play crucial roles in cell proliferation, migration, and angiogenesis .

Pharmacokinetics

Similar compounds have been shown to exhibit potent inhibitory activity against fgfrs, suggesting that they may have favorable adme (absorption, distribution, metabolism, and excretion) properties .

Result of Action

The inhibition of FGFRs by this compound can lead to a decrease in cell proliferation and an increase in apoptosis, particularly in cancer cells . It also significantly inhibits the migration and invasion of cancer cells .

Biochemical Analysis

Biochemical Properties

7-Methyl-1H-pyrrolo[3,2-B]pyridine plays a crucial role in several biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to interact with fibroblast growth factor receptors (FGFRs), particularly FGFR1, FGFR2, and FGFR3 . These interactions are primarily mediated through hydrogen bonding and hydrophobic interactions, which stabilize the compound within the active site of the enzyme, thereby modulating its activity.

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound inhibits the proliferation of cancer cells by targeting FGFR signaling pathways . This inhibition leads to reduced cell migration and invasion, as well as the induction of apoptosis in cancer cells . Additionally, this compound affects the PI3K-Akt and RAS-MEK-ERK pathways, which are critical for cell survival and proliferation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It acts as a hinge binder, forming hydrogen bonds with the backbone carbonyl of E562 and NH of A564 in the hinge region of FGFR . This binding inhibits the autophosphorylation of tyrosine residues in the cytoplasmic tail of the receptor, thereby preventing the activation of downstream signaling pathways . Additionally, this compound can modulate gene expression by influencing transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are critical for its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to light and heat can lead to its gradual breakdown, affecting its efficacy in biochemical assays. In vitro and in vivo studies have demonstrated that the effects of this compound on cellular function are sustained over extended periods, with consistent inhibition of cell proliferation and induction of apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound effectively inhibits tumor growth without causing significant toxicity . At higher doses, it can induce adverse effects such as weight loss, liver toxicity, and hematological abnormalities . These findings highlight the importance of optimizing the dosage to achieve therapeutic efficacy while minimizing potential side effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It is primarily metabolized by cytochrome P450 enzymes in the liver, leading to the formation of hydroxylated and demethylated metabolites . These metabolites can further undergo conjugation reactions, such as glucuronidation and sulfation, facilitating their excretion from the body . The compound’s influence on metabolic flux and metabolite levels is significant, as it can alter the balance of key intermediates in cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound is known to interact with organic cation transporters (OCTs) and multidrug resistance proteins (MRPs), which facilitate its uptake and efflux across cellular membranes . Additionally, it can bind to plasma proteins, affecting its distribution and bioavailability in different tissues . The localization and accumulation of this compound within specific cellular compartments are critical for its biological activity.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. This compound is predominantly localized in the cytoplasm, where it interacts with various enzymes and signaling proteins . It can also translocate to the nucleus, influencing gene expression by modulating transcription factors and other nuclear proteins . Post-translational modifications, such as phosphorylation and ubiquitination, can affect the targeting and stability of this compound within specific cellular compartments .